molecular formula C9H5ClO3 B8487786 3-Chloro-1-benzofuran-6-carboxylic acid

3-Chloro-1-benzofuran-6-carboxylic acid

Cat. No.: B8487786
M. Wt: 196.58 g/mol
InChI Key: YCMZUKRVNAJELS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-1-benzofuran-6-carboxylic acid is a useful research compound. Its molecular formula is C9H5ClO3 and its molecular weight is 196.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H5ClO3

Molecular Weight

196.58 g/mol

IUPAC Name

3-chloro-1-benzofuran-6-carboxylic acid

InChI

InChI=1S/C9H5ClO3/c10-7-4-13-8-3-5(9(11)12)1-2-6(7)8/h1-4H,(H,11,12)

InChI Key

YCMZUKRVNAJELS-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1C(=O)O)OC=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 3-chloro-1-benzofuran-6-carboxylate (110 mg, 0.49 mmol) is dissolved in MeOH (3 ml) and water (0.75 ml), treated drop-wise with 2N NaOH (0.27 ml, 0.54 mmol) and stirred overnight at RT. The volatiles are removed in vacuo, the residue is dissolved in water (3 ml) and the pH is adjusted to 3 with concentrated HCl. The resulting solid is filtered and dried overnight in a vacuum oven to afford 88 mg (92%) of 3-chloro-1-benzofuran-6-carboxylic acid as a white solid. MS for C9H5ClO3 (EI) m/z: 196(M)+.
Name
Ethyl 3-chloro-1-benzofuran-6-carboxylate
Quantity
110 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
0.27 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.75 mL
Type
solvent
Reaction Step Two

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